Cas no 1823396-50-4 (4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one)

4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one is a specialized heterocyclic compound featuring an oxazolidin-2-one core substituted with a 4-methanesulfonylphenyl group. This structure imparts unique reactivity and potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or bioactive molecules. The methanesulfonyl moiety enhances electrophilic character, facilitating interactions with biological targets, while the oxazolidinone ring offers conformational rigidity. The compound is of interest in pharmaceutical research for its potential as an intermediate in synthesizing novel therapeutic agents. Its well-defined chemical properties and stability under standard conditions make it suitable for further derivatization and structure-activity relationship studies.
4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one structure
1823396-50-4 structure
Product Name:4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one
CAS No:1823396-50-4
MF:C10H11NO4S
MW:241.26364159584
CID:6614835
PubChem ID:165845780
Update Time:2025-05-21

4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1823396-50-4
    • 4-(4-methanesulfonylphenyl)-1,3-oxazolidin-2-one
    • EN300-1987103
    • 4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one
    • Inchi: 1S/C10H11NO4S/c1-16(13,14)8-4-2-7(3-5-8)9-6-15-10(12)11-9/h2-5,9H,6H2,1H3,(H,11,12)
    • InChI Key: GZCVLGAIKANWTA-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1COC(N1)=O)(=O)=O

Computed Properties

  • Exact Mass: 241.04087901g/mol
  • Monoisotopic Mass: 241.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.8Ų

4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one Pricemore >>

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Additional information on 4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one

4-(4-Methanesulfonylphenyl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

The compound 4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one, identified by the CAS number 1823396-50-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

Structural Analysis

The molecular structure of 4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one comprises a central oxazolidinone ring fused with a methanesulfonyl-substituted phenyl group. The oxazolidinone moiety is a five-membered ring containing two oxygen atoms and one nitrogen atom, which contributes to its stability and reactivity. The methanesulfonyl group attached to the phenyl ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Synthesis and Chemical Properties

The synthesis of 4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one involves a multi-step process that typically begins with the preparation of the oxazolidinone core. Recent studies have focused on optimizing the synthetic pathway to improve yield and purity. Researchers have explored various methodologies, including nucleophilic substitution and cyclization reactions, to achieve the desired product efficiently.

Pharmacological Activity

4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one has demonstrated significant pharmacological activity in preclinical studies. It has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound exhibits moderate antioxidant properties, which could be beneficial in treating oxidative stress-related disorders.

Applications in Drug Discovery

The unique combination of structural features in 4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one makes it a valuable lead compound in drug discovery programs. Recent research has highlighted its potential as a template for designing novel therapeutic agents targeting chronic inflammatory diseases and neurodegenerative conditions. Its ability to cross the blood-brain barrier further underscores its suitability for central nervous system-related applications.

Environmental Impact and Safety

Evaluating the environmental impact of chemicals is crucial for sustainable development. Studies on the environmental fate of 4-(4-Methanesulfonylphenyl)-1,3-oxazolidin-2-one indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This characteristic aligns with current regulatory requirements for eco-friendly chemical compounds.

Future Directions strong> p> < p >The future of 4-(4-Methanesulfonylphenyl)-1,3-Oxazolidin-2-one strong > lies in its further exploration for therapeutic applications and material science innovations. Collaborative efforts between academia and industry are expected to unlock new potentials for this compound. As research progresses, it is anticipated that this molecule will play a pivotal role in advancing modern medicine while adhering to environmental sustainability principles. p > article > response >

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